SM19712

• Molecular Formula: C12H9ClN5O3S-
• Molecular Weight: 338.75 g/mol
• InChI: InChI=1S/C12H10ClN5O3S/c1-7-10(6-14)11(17-16-7)15-12(19)18-22(20,21)9-4-2-8(13)3-5-9/h2-5H,1H3,(H3,15,16,17,18,19)/p-1
• InChIKey: DXDDYHCYMXTLIY-UHFFFAOYSA-M

SM19712: A Nonpeptide ECE-1 Inhibitor

N'-(4-chlorophenyl)sulfonyl-N-(4-cyano-5-methyl-1H-pyrazol-3-yl)carbamimidate, widely recognized as SM-19712, is a nonpeptidic sulfonylureidopyrazole derivative that functions as a potent and selective inhibitor of endothelin converting enzyme (ECE) [1]. This compound, often supplied as the sodium salt hydrate, is a foundational tool in endothelin system research, characterized by its specific heterocyclic architecture which enables high-affinity metalloprotease binding [1]. Structurally distinct from peptidic ECE inhibitors like phosphoramidon, SM-19712 serves as a critical chemical probe for elucidating the pathophysiological roles of ECE in cardiovascular, renal, and neurological disease models [1].

✓ Tool compound for ECE-1 pathway studies

✓ Selective inhibition profile over NEP and ACE

✓ Preclinical models: renal injury, inflammation, oncology

• [1] Umemura, K., et al. (2000). Pharmacological characterization of a novel sulfonylureid-pyrazole derivative, SM-19712, a potent nonpeptidic inhibitor of endothelin converting enzyme. The Japanese Journal of Pharmacology, 82(1), 1-7. View Source

SM19712: Advantages Over Generic Inhibitors

Substituting SM-19712 with a seemingly comparable metalloprotease inhibitor, such as the widely used peptidic compound phosphoramidon, fundamentally compromises data integrity in ECE-focused studies. While phosphoramidon is a broad-spectrum metalloprotease inhibitor with limited stability in biological matrices, SM-19712 was specifically engineered to confer high selectivity for ECE over related enzymes like neutral endopeptidase (NEP) and angiotensin converting enzyme (ACE) [1]. This critical selectivity window, validated at concentrations up to 100 µM, ensures that observed biological effects are not confounded by off-target inhibition of other key metalloprotease pathways [1]. Therefore, for any experiment designed to unambiguously interrogate ECE-mediated endothelin-1 biosynthesis, SM-19712 is not an interchangeable commodity but a structurally and mechanistically unique chemical probe.

Phosphoramidon / Thiorphan

Dual ECE/NEP inhibition may confound pathway attribution; nanomolar NEP activity introduces off-target metalloprotease effects.

Broader Inhibitors

Wider metalloprotease profile can shift assay interpretation; selectivity context must be verified per experimental endpoint.

In vivo Model Transfer

Pharmacological response may not transfer directly; model-specific ECE-1 contribution should be confirmed.

• [1] Umemura, K., et al. (2000). Pharmacological characterization of a novel sulfonylureid-pyrazole derivative, SM-19712, a potent nonpeptidic inhibitor of endothelin converting enzyme. The Japanese Journal of Pharmacology, 82(1), 1-7. View Source

SM19712 Comparative Evidence

ECE Inhibition: Potency vs. Phosphoramidon

SM-19712 demonstrates nanomolar potency against ECE solubilized from rat lung microsomes, establishing it as a high-affinity inhibitor [1]. This is a critical differentiator from the prototypical peptidic inhibitor phosphoramidon, which requires significantly higher concentrations to achieve equivalent ECE blockade [1].

ECE IC50

Cross-study comparable

SM19712: 42 nM
Phosphoramidon: 3,500 nM
~83-fold difference

Supports ECE-1 inhibition assay interpretation

Rat lung microsomes; micromolar inhibitor may require higher assay concentrations.

Evidence Dimension	ECE Enzyme Inhibition (IC50)
Target Compound Data	IC50 = 42 nM
Comparator Or Baseline	Phosphoramidon: Reported in literature as having an IC50 in the micromolar range for similar ECE preparations [1].
Quantified Difference	SM-19712 exhibits over a 20-fold higher potency (estimated >20x lower IC50) compared to the baseline peptidic inhibitor [1].
Conditions	In vitro enzyme assay using ECE solubilized from rat lung microsomes [1].

Why This Matters

The superior potency of SM-19712 enables its use at substantially lower concentrations, reducing the risk of solvent-mediated cellular toxicity and allowing for more sensitive detection of ECE-dependent mechanisms.

• [1] Umemura, K., et al. (2000). Pharmacological characterization of a novel sulfonylureid-pyrazole derivative, SM-19712, a potent nonpeptidic inhibitor of endothelin converting enzyme. The Japanese Journal of Pharmacology, 82(1), 1-7. View Source

ECE Selectivity Over NEP and ACE

A defining feature of SM-19712 is its high selectivity for ECE over other zinc metalloproteases, a characteristic not shared by many commonly available alternatives [1]. The compound exhibits a marked lack of cross-reactivity at concentrations up to 100 µM, a level far exceeding its active IC50 [1].

Selectivity (NEP/ACE)

Cross-study comparable

SM19712: no inhibition up to 100 μM
Phosphoramidon: NEP IC50 34 nM
~100× more potent on NEP than ECE

Enables pathway attribution with reduced off-target metalloprotease interference

In vitro enzyme assays; selectivity profile critical for mechanistic studies.

Evidence Dimension	Enzyme Inhibition at 10-100 µM
Target Compound Data	0% inhibition of neutral endopeptidase 24.11 (NEP) and angiotensin converting enzyme (ACE) [1].
Comparator Or Baseline	Phosphoramidon and other broad-spectrum metalloprotease inhibitors show significant cross-inhibition of NEP and/or ACE within this concentration range.
Quantified Difference	Absolute selectivity with no detectable inhibition (0%) of NEP and ACE at concentrations up to 100 µM [1].
Conditions	In vitro enzyme assays for NEP 24.11 and ACE [1].

Why This Matters

This unambiguous selectivity window eliminates confounding data from off-target metalloprotease inhibition, which is essential for procuring an accurate pharmacological profile in complex biological systems where NEP and ACE are highly active.

• [1] Umemura, K., et al. (2000). Pharmacological characterization of a novel sulfonylureid-pyrazole derivative, SM-19712, a potent nonpeptidic inhibitor of endothelin converting enzyme. The Japanese Journal of Pharmacology, 82(1), 1-7. View Source

Enhanced Renal Protection vs. Phosphoramidon

In a physiologically relevant cell-based assay, SM-19712 effectively inhibits the endogenous conversion of big endothelin-1 (big ET-1) to the mature, vasoactive ET-1 peptide [1]. This cellular model provides a direct readout of ECE functional activity in an integrated biological context.

Renal Protection (ARF)

Direct head-to-head

SM19712 10 mg/kg: significant attenuation of renal dysfunction
Phosphoramidon 10 mg/kg: less pronounced effect

Reported model-response context; comparison supports renal injury model study

Rat ischemia-reperfusion model; endpoint review required for model transfer.

Evidence Dimension	Inhibition of Cellular ET-1 Production
Target Compound Data	IC50 = 31 µM for inhibiting big ET-1 conversion in cultured porcine aortic endothelial cells [1].
Comparator Or Baseline	Baseline ET-1 production without inhibitor; class-level expectation for other nonpeptidic ECE inhibitors often shows similar or higher IC50 values in this assay type.
Quantified Difference	N/A - This data establishes the functional potency of SM-19712 in a cellular context.
Conditions	Cultured porcine aortic endothelial cells treated with big ET-1 in the presence of varying SM-19712 concentrations (1-100 µM) [1].

Why This Matters

This data bridges the gap between biochemical potency (IC50=42 nM) and functional cellular activity, providing a benchmark for researchers to validate target engagement and ECE inhibition in their own cell-based systems.

• [1] Umemura, K., et al. (2000). Pharmacological characterization of a novel sulfonylureid-pyrazole derivative, SM-19712, a potent nonpeptidic inhibitor of endothelin converting enzyme. The Japanese Journal of Pharmacology, 82(1), 1-7. View Source

DSS Colitis Attenuation

SM-19712 demonstrates robust oral bioavailability and dose-dependent in vivo efficacy in mitigating the cardiovascular effects of big ET-1 [1]. It has also been shown to confer significant tissue protection in a model of acute myocardial infarction, as measured by a reduction in infarct size [1].

DSS Colitis Attenuation

Supporting evidence

Attenuated histological injury, inflammation, and clinical signs in mouse DSS colitis

Supports colitis pathway study context

Model-specific endpoint; class-level inference for early ECE inhibitors.

Evidence Dimension	In Vivo Pharmacodynamic Response
Target Compound Data	Oral administration of SM-19712 (10-30 mg/kg) dose-dependently suppressed big ET-1-induced pressor responses in anesthetized rats [1]. In a rabbit model of myocardial infarction, treatment reduced infarct size and attenuated the associated rise in serum ET-1 and creatinine phosphokinase (CPK) [1].
Comparator Or Baseline	Vehicle control (placebo); and comparison to historical data for peptidic ECE inhibitors which lack oral bioavailability.
Quantified Difference	N/A - This evidence demonstrates clear in vivo target engagement and disease-relevant pharmacodynamics after oral dosing, a key differentiator from injectable-only alternatives.
Conditions	Anesthetized rat pressor response model and rabbit acute myocardial infarction model [1].

Why This Matters

These findings validate the utility of SM-19712 as a tool compound for chronic oral dosing studies in animal models, enabling long-term investigations into the role of ECE and ET-1 in disease progression, which is not feasible with non-oral inhibitors.

• [1] Umemura, K., et al. (2000). Pharmacological characterization of a novel sulfonylureid-pyrazole derivative, SM-19712, a potent nonpeptidic inhibitor of endothelin converting enzyme. The Japanese Journal of Pharmacology, 82(1), 1-7. View Source

SM19712: Key Research Applications

ECE-1 in Cardiovascular & Renal Disease

In models of hypertension, heart failure, or ischemia-reperfusion injury, the endothelin system is often co-regulated with other vasoactive pathways. SM-19712 is the optimal tool for this scenario because its absolute selectivity for ECE over NEP and ACE at up to 100 µM allows researchers to definitively attribute observed hemodynamic or tissue-protective effects solely to ECE inhibition [1]. This avoids the confounding results obtained with less selective inhibitors like phosphoramidon, which simultaneously inhibit NEP and ACE [1].

ECE-1-Dependent Receptor Resensitization & Trafficking

Emerging evidence suggests a role for the endothelin system in neurological conditions, including Alzheimer's disease. SM-19712 is a suitable chemical probe for these studies, as its demonstrated oral bioavailability supports chronic dosing paradigms in relevant animal models [1]. Furthermore, its use in Alzheimer's-related research has been explicitly documented, indicating its value in examining ECE's contribution to neuroinflammation or amyloid-beta clearance pathways . The compound's nonpeptidic nature also minimizes stability issues associated with peptidic inhibitors in long-term in vivo experiments.

Preclinical IBD Modeling

For researchers requiring a functional readout of ECE activity in primary cell cultures (e.g., endothelial cells, vascular smooth muscle cells), SM-19712 offers a robust and selective method. The established cellular IC50 of 31 µM for inhibiting endogenous big ET-1 conversion provides a validated working concentration range [1]. This allows scientists to confirm target engagement and downstream signaling effects in a cellular context without the interference of off-target metalloprotease inhibition, ensuring that changes in ET-1 levels are directly attributable to ECE blockade.

Endothelin Axis in Tumor Progression

SM-19712 serves as an ideal reference inhibitor for developing and validating new ECE enzymatic assays or high-throughput screening campaigns. Its well-defined and potent biochemical IC50 (42 nM) [1] provides a reliable benchmark for Z'-factor calculations and for establishing assay sensitivity and dynamic range. Its commercial availability as a high-purity standard (≥98% by HPLC) ensures consistency across experiments, making it a dependable positive control for any lab establishing or troubleshooting ECE activity measurements.

Application

Selection Property

Validation Focus

ECE-1 in Cardiovascular & Renal Models

ECE-1 selective inhibition

ET-1 production and ischemia-reperfusion endpoints

NK1R Trafficking & Resensitization

Endosomal ECE-1 activity

NK1R recycling and substance P degradation

Preclinical Colitis Research

ECE-1 inhibition in GI inflammation

Histological injury and clinical score endpoints

Endothelin Axis in Tumor Cell Biology

ET-1 synthesis inhibition

Migration, colony formation, and β-catenin localization

• [1] Umemura, K., et al. (2000). Pharmacological characterization of a novel sulfonylureid-pyrazole derivative, SM-19712, a potent nonpeptidic inhibitor of endothelin converting enzyme. The Japanese Journal of Pharmacology, 82(1), 1-7. View Source